Cas no 1805152-75-3 (5-Bromo-3-fluoro-2-(trifluoromethylthio)phenol)

5-Bromo-3-fluoro-2-(trifluoromethylthio)phenol is a fluorinated phenolic compound featuring a bromo and fluoro substituent, along with a trifluoromethylthio group. Its unique structure makes it valuable in pharmaceutical and agrochemical synthesis, particularly as an intermediate for constructing complex molecules. The presence of multiple halogen and sulfur-based functional groups enhances its reactivity, enabling selective modifications in cross-coupling reactions or nucleophilic substitutions. The trifluoromethylthio moiety contributes to improved lipophilicity and metabolic stability, which is advantageous in drug design. This compound is also useful in material science for developing specialty polymers or coatings due to its electron-withdrawing properties. High purity grades ensure reproducibility in research and industrial applications.

5-Bromo-3-fluoro-2-(trifluoromethylthio)phenol structure

1805152-75-3 structure

Product Name:5-Bromo-3-fluoro-2-(trifluoromethylthio)phenol

CAS No:1805152-75-3

MF:C₇H₃BrF₄OS

MW:291.060734033585

CID:4976509

Update Time:2025-07-02

5-Bromo-3-fluoro-2-(trifluoromethylthio)phenol Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-3-fluoro-2-(trifluoromethylthio)phenol
- Inchi： 1S/C7H3BrF4OS/c8-3-1-4(9)6(5(13)2-3)14-7(10,11)12/h1-2,13H
- InChI Key： PRXQKGMTXUBCMO-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=C(C=1)O)SC(F)(F)F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 201
XLogP3: 4.1
Topological Polar Surface Area: 45.5

5-Bromo-3-fluoro-2-(trifluoromethylthio)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013017746-250mg	5-Bromo-3-fluoro-2-(trifluoromethylthio)phenol	1805152-75-3	97%	250mg	470.40 USD	2021-06-25
Alichem	A013017746-500mg	5-Bromo-3-fluoro-2-(trifluoromethylthio)phenol	1805152-75-3	97%	500mg	815.00 USD	2021-06-25
Alichem	A013017746-1g	5-Bromo-3-fluoro-2-(trifluoromethylthio)phenol	1805152-75-3	97%	1g	1,490.00 USD	2021-06-25